Cas no 151720-90-0 (Dehydroxyamino Oxamflatin Acid)

• Product Name: Dehydroxyamino Oxamflatin Acid
• CAS No: 151720-90-0
• MF: C₁₇H₁₃NO₄S
• MW: 327.354423284531
• CID: 1062161
• PubChem ID: 10639908
• Update Time: 2025-07-14

Dehydroxyamino Oxamflatin Acid Chemical and Physical Properties

Names and Identifiers

• Dehydroxyamino Oxamflatin Acid
• DEHYDROXYAMINO OXAMFLATIN ACID,COLORLESS SOLID
• (E)-5-[3-(benzenesulfonamido)phenyl]pent-2-en-4-ynoic acid
• (2E)-5-[3-[(Phenylsulfonyl)aMino]phenyl]-2-penten-4-ynoic Acid
• DTXSID50442895
• SCHEMBL5020581
• 151720-90-0

• Inchi： 1S/C17H13NO4S/c19-17(20)12-5-4-7-14-8-6-9-15(13-14)18-23(21,22)16-10-2-1-3-11-16/h1-3,5-6,8-13,18H,(H,19,20)/b12-5+
• InChI Key： MJBHEINNBFZEII-LFYBBSHMSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC=C(C#C/C=C/C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 327.05700
• Monoisotopic Mass: 327.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 3.63350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Dehydroxyamino Oxamflatin Acid

Dehydroxyamino Oxamflatin Acid (CAS No. 151720-90-0): An Emerging Compound in Medicinal Chemistry

Dehydroxyamino Oxamflatin Acid (CAS No. 151720-90-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxamflatin derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of Dehydroxyamino Oxamflatin Acid is characterized by a central oxamflatin core with specific modifications that enhance its pharmacological profile. Recent studies have highlighted the importance of these structural modifications in modulating the compound's biological activity, making it a promising candidate for further research and development.

In terms of its chemical properties, Dehydroxyamino Oxamflatin Acid exhibits high stability under various conditions, which is crucial for its potential use in pharmaceutical formulations. The compound's solubility and bioavailability have been optimized through advanced synthetic techniques, ensuring that it can be effectively delivered to target tissues in vivo.

The therapeutic potential of Dehydroxyamino Oxamflatin Acid has been extensively investigated in preclinical studies. One of the most notable findings is its potent anti-inflammatory activity, which has been demonstrated in both in vitro and in vivo models. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Dehydroxyamino Oxamflatin Acid has also shown promising anti-cancer effects. Research has indicated that the compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

In addition to its direct therapeutic effects, Dehydroxyamino Oxamflatin Acid has also been explored for its potential as a neuroprotective agent. Preclinical studies have demonstrated that the compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. These findings suggest that Dehydroxyamino Oxamflatin Acid may have broad-spectrum neuroprotective properties, making it a valuable candidate for further investigation in neurodegenerative disorders.

The safety profile of Dehydroxyamino Oxamflatin Acid has been evaluated through extensive toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

To date, several clinical trials have been initiated to evaluate the efficacy and safety of Dehydroxyamino Oxamflatin Acid in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with inflammatory diseases and certain types of cancer. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, Dehydroxyamino Oxamflatin Acid (CAS No. 151720-90-0) represents a promising new addition to the arsenal of compounds being developed for various therapeutic applications. Its unique chemical structure, combined with its diverse biological activities and favorable safety profile, makes it an attractive candidate for further research and clinical development. As ongoing studies continue to uncover new insights into the mechanisms of action and potential applications of this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.